Cas no 64953-16-8 (Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate)
64953-16-8 structure
Product Name:Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate
CAS No:64953-16-8
MF:C9H16N4O2
MW:212.248941421509
CID:2793108
PubChem ID:13142201
Update Time:2025-04-21
Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-t-butyl-5-tetrazolyl)acetic acid ethyl ester
- 64953-16-8
- (2-tert-butyl-2H-tetrazol-5-yl)-acetic acid ethyl ester
- DB-108664
- SCHEMBL1778907
- PCQOYKMXMUSKMM-UHFFFAOYSA-N
- Z2588976174
- DTXSID60521342
- 2H-Tetrazole-5-acetic acid, 2-(1,1-dimethylethyl)-, ethyl ester
- Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate
- DTXCID60472148
-
- Inchi: 1S/C9H16N4O2/c1-5-15-8(14)6-7-10-12-13(11-7)9(2,3)4/h5-6H2,1-4H3
- InChI Key: PCQOYKMXMUSKMM-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1N=NN(C(C)(C)C)N=1)=O
Computed Properties
- Exact Mass: 212.12732577Da
- Monoisotopic Mass: 212.12732577Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 69.9Ų
Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
64953-16-8 (Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent